Cas no 2725791-02-4 (5-azaspiro[3.5]nonan-8-one;2,2,2-trifluoroacetic acid)

• Product Name: 5-azaspiro[3.5]nonan-8-one;2,2,2-trifluoroacetic acid
• CAS No: 2725791-02-4
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• MDL: MFCD34566866
• CID: 5264708
• PubChem ID: 162343883
• Update Time: 2026-03-09

5-azaspiro[3.5]nonan-8-one;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• E77346
• 5-AZASPIRO[3.5]NONAN-8-ONE 2,2,2-TRIFLUOROACETIC ACID
• 5-azaspiro[3.5]nonan-8-one;2,2,2-trifluoroacetic acid
• 2725791-02-4
• PS-16175
• 5-Azaspiro[3.5]nonan-8-one TFA salt
• 5-Azaspiro[3.5]nonan-8-one 2,2,2-trifluoroacetate

• MDL： MFCD34566866
• Inchi： 1S/C8H13NO.C2HF3O2/c10-7-2-5-9-8(6-7)3-1-4-8;3-2(4,5)1(6)7/h9H,1-6H2;(H,6,7)
• InChI Key： RASUKLIQWRYKRX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1CCNC2(C1)CCC2

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Additional information on 5-azaspiro[3.5]nonan-8-one;2,2,2-trifluoroacetic acid

Exploring the Chemistry and Applications of 5-azaspiro[3.5]nonan-8-one and Its 2,2,2-trifluoroacetic acid Salt (CAS No. 2725791-02-4)

In the realm of synthetic organic chemistry, 5-azaspiro[3.5]nonan-8-one and its salt form with 2,2,2-trifluoroacetic acid (CAS No. 2725791-02-4) have garnered significant attention due to their unique structural features and versatile applications. This spirocyclic compound, characterized by a nitrogen atom embedded in a bridged ring system, serves as a valuable building block in pharmaceutical research, agrochemical development, and material science. The presence of the trifluoroacetic acid moiety further enhances its solubility and reactivity, making it a preferred choice for various synthetic transformations.

Recent trends in drug discovery highlight the growing demand for spirocyclic scaffolds like 5-azaspiro[3.5]nonan-8-one, as they often exhibit improved metabolic stability and target selectivity compared to linear analogs. Researchers are particularly interested in its potential as a precursor for kinase inhibitors, GPCR modulators, and other therapeutic agents. The compound's CAS No. 2725791-02-4 has become a frequent search term among medicinal chemists exploring novel heterocyclic systems for COVID-19-related antiviral research and oncology applications.

The synthetic versatility of 5-azaspiro[3.5]nonan-8-one;2,2,2-trifluoroacetic acid is evident in its ability to undergo diverse reactions, including reductive amination, cross-coupling, and ring-opening transformations. Its spirocyclic architecture introduces three-dimensional complexity that is highly sought after in fragment-based drug design—a hot topic in modern pharmaceutical development. Computational chemists frequently investigate this compound's conformational behavior using molecular docking simulations, as reflected in rising search queries combining "azaspiro compounds" with "AI-assisted drug design."

From an industrial perspective, the scalability of 5-azaspiro[3.5]nonan-8-one production has become a key discussion point in green chemistry forums. Manufacturers are developing more sustainable routes to this intermediate, addressing environmental concerns while maintaining cost-effectiveness. The 2,2,2-trifluoroacetic acid component plays a crucial role in purification processes, with optimization strategies being a common subject in patent literature and process chemistry publications.

Analytical characterization of CAS No. 2725791-02-4 presents interesting challenges due to the compound's unique structural features. Advanced techniques such as NMR crystallography and high-resolution mass spectrometry are often employed to confirm its identity and purity. These analytical aspects have spawned numerous technical discussions in spectroscopy communities, particularly regarding the interpretation of spirocyclic compound spectra and the effects of trifluoroacetate counterions on spectral patterns.

The stability profile of 5-azaspiro[3.5]nonan-8-one;2,2,2-trifluoroacetic acid under various conditions has been extensively studied, with results indicating excellent shelf life when stored properly. This characteristic, combined with its handling properties, makes it attractive for industrial applications. Recent publications have explored its potential in polymer chemistry as a monomer for specialty materials, responding to growing interest in high-performance polymers for electronics and biomedical devices.

As the pharmaceutical industry continues to explore three-dimensional molecular architectures, the importance of 5-azaspiro[3.5]nonan-8-one derivatives is expected to grow. Current research focuses on developing enantioselective syntheses of this scaffold to access chiral variants for asymmetric catalysis applications. The compound's CAS No. 2725791-02-4 frequently appears in literature searches related to "privileged structures" in medicinal chemistry, reflecting its significance in modern drug discovery paradigms.

Looking ahead, the intersection of azaspiro compound chemistry with emerging technologies like flow chemistry and continuous manufacturing presents exciting opportunities. The unique properties of 5-azaspiro[3.5]nonan-8-one;2,2,2-trifluoroacetic acid make it an ideal candidate for process intensification strategies, a topic gaining traction in chemical engineering circles. Its compatibility with modern synthetic platforms positions it as a valuable asset in the toolkit of researchers working on next-generation therapeutic agents and functional materials.